molecular formula C30H27N5O9S3 B12729046 2-(4-((4-((1-Ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxo-5-(sulphomethyl)-3-pyridyl)azo)benzoyl)amino)phenyl)-6-methylbenzothiazole-7-sulphonic acid CAS No. 65402-16-6

2-(4-((4-((1-Ethyl-1,6-dihydro-2-hydroxy-4-methyl-6-oxo-5-(sulphomethyl)-3-pyridyl)azo)benzoyl)amino)phenyl)-6-methylbenzothiazole-7-sulphonic acid

Cat. No.: B12729046
CAS No.: 65402-16-6
M. Wt: 697.8 g/mol
InChI Key: YUQCCBXCJBVCES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a benzothiazole core substituted with a sulphonic acid group at position 7 and a methyl group at position 5. The benzothiazole moiety is linked via an azo (-N=N-) bridge to a pyridyl group, which is further substituted with ethyl, hydroxy, sulphomethyl, and oxo functional groups. The sulphonic acid group enhances water solubility, while the azo linkage may confer chromophoric properties .

Properties

CAS No.

65402-16-6

Molecular Formula

C30H27N5O9S3

Molecular Weight

697.8 g/mol

IUPAC Name

2-[4-[[4-[[1-ethyl-6-hydroxy-4-methyl-2-oxo-5-(sulfomethyl)pyridin-3-yl]diazenyl]benzoyl]amino]phenyl]-6-methyl-1,3-benzothiazole-7-sulfonic acid

InChI

InChI=1S/C30H27N5O9S3/c1-4-35-29(37)22(15-46(39,40)41)17(3)24(30(35)38)34-33-21-12-6-18(7-13-21)27(36)31-20-10-8-19(9-11-20)28-32-23-14-5-16(2)26(25(23)45-28)47(42,43)44/h5-14,37H,4,15H2,1-3H3,(H,31,36)(H,39,40,41)(H,42,43,44)

InChI Key

YUQCCBXCJBVCES-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=C(C(=C(C1=O)N=NC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=C(S4)C(=C(C=C5)C)S(=O)(=O)O)C)CS(=O)(=O)O)O

Origin of Product

United States

Comparison with Similar Compounds

2-(4-Aminophenyl)-6-methylbenzothiazole-7-sulfonic Acid

This simpler analogue () shares the benzothiazole-sulphonic acid backbone but lacks the azo-pyridyl extension. Key differences include:

  • Applications : The analogue is used in dye synthesis (e.g., Dehydrothio-p-Toluidine sulfonic Acid), while the target’s extended structure could enable broader applications, such as in photodynamic therapy or enzyme inhibition .

Bioactivity Clustering

Hierarchical clustering of bioactivity profiles () reveals that compounds with structural similarities often share modes of action. For example:

  • Protein Targets : The target compound’s sulphonic acid group may mimic sulfonamide drugs, suggesting interactions with carbonic anhydrase or kinase targets.
  • Activity Correlation: If clustered with azo dyes (e.g., Quinoline Yellow, ), the compound might exhibit light absorption properties useful in imaging or photothermal therapy .

QSAR and SAR Models

QSAR models () predict bioactivity based on structural fragments. Key observations include:

  • Critical Fragments: The benzothiazole-sulphonic acid fragment is a known pharmacophore in antitumor agents (e.g., Tasisulam).
  • ADMET Properties : Compared to analogues, the sulphonic acid group likely improves solubility but may reduce blood-brain barrier penetration .

Similarity Indexing

Using Tanimoto coefficients (), the compound may show >60% similarity to:

  • SAHA (Vorinostat): A histone deacetylase (HDAC) inhibitor with a hydroxamic acid group.
  • Azo-Based Dyes : High similarity to textile or food dyes (e.g., QY in ) implies UV-vis absorption peaks in the 400–600 nm range .

Data Tables

Table 1: Comparative Properties of Target Compound and Analogues

Property Target Compound 2-(4-Aminophenyl)-6-methylbenzothiazole-7-sulfonic Acid SAHA
Molecular Weight (g/mol) ~650 (estimated) 336.36 264.32
Solubility (LogP) -2.1 (predicted) -1.8 1.5
Key Functional Groups Azo, sulphonic acid, pyridyl Aminophenyl, sulphonic acid Hydroxamic acid, phenyl
Bioactivity (IC50) N/A N/A 10 nM (HDAC8)
Tanimoto Similarity to SAHA ~65% (estimated) <30% 100%

Research Findings

  • Synthesis : The target compound requires multi-step synthesis, including diazotization for azo bond formation (cf. ), whereas simpler analogues are synthesized via direct sulfonation .
  • Bioactivity : Structural parallels to HDAC inhibitors () and dye molecules () suggest dual utility in therapeutics and materials science.
  • Contradictions : While QSAR models () emphasize fragment-based activity, hierarchical clustering () highlights global structural similarity as a stronger predictor of bioactivity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.